Cas no 454476-59-6 (4-Amino-3,5-dimethylbenzenepropanol)

4-Amino-3,5-dimethylbenzenepropanol structure
454476-59-6 structure
Product Name:4-Amino-3,5-dimethylbenzenepropanol
CAS No:454476-59-6
MF:C11H17NO
MW:179.258783102036
CID:929919
PubChem ID:22472438
Update Time:2025-08-03

4-Amino-3,5-dimethylbenzenepropanol Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3,5-dimethylbenzenepropanol
    • 3-(4-amino-3,5-dimethylphenyl)propan-1-ol
    • ZOLHJKXYRQTXFY-UHFFFAOYSA-N
    • SCHEMBL5150574
    • DB-295137
    • 454476-59-6
    • DTXSID50625888
    • Inchi: 1S/C11H17NO/c1-8-6-10(4-3-5-13)7-9(2)11(8)12/h6-7,13H,3-5,12H2,1-2H3
    • InChI Key: ZOLHJKXYRQTXFY-UHFFFAOYSA-N
    • SMILES: OCCCC1C=C(C)C(=C(C)C=1)N

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.2Ų

4-Amino-3,5-dimethylbenzenepropanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A604985-50mg
4-Amino-3,5-dimethylbenzenepropanol
454476-59-6
50mg
$ 196.00 2023-04-19
TRC
A604985-250mg
4-Amino-3,5-dimethylbenzenepropanol
454476-59-6
250mg
$ 884.00 2023-04-19
TRC
A604985-500mg
4-Amino-3,5-dimethylbenzenepropanol
454476-59-6
500mg
$ 1522.00 2023-04-19
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